(2S)-4-[(2-Methylpropan-2-yl)oxy]butan-2-amine;hydrochloride

• IUPAC Name: (2S)-4-[(2-methylpropan-2-yl)oxy]butan-2-amine;hydrochloride
• InChI: InChI=1S/C8H19NO.ClH/c1-7(9)5-6-10-8(2,3)4;/h7H,5-6,9H2,1-4H3;1H/t7-;/m0./s1
• InChI Key: SNSLPGLFEQVYIA-FJXQXJEOSA-N
• Canonical SMILES: CC(CCOC(C)(C)C)N.Cl
• Isomeric SMILES: C[C@@H](CCOC(C)(C)C)N.Cl
• Molecular Formula: C8H20ClNO
• Molecular Weight: 181.70 g/mol

Description

(2S)-4-[(2-Methylpropan-2-yl)oxy]butan-2-amine hydrochloride is a chemical compound with the molecular formula C₁₆H₂₈N₂O₅ . It is also known by other names, including 2-methylpropan-2-amine and (2S)-2-{[(tert-butoxy)carbonyl]amino}-3-(furan-2-yl)propanoate . The compound consists of a butan-2-amine core with a tert-butoxy carbonyl group and a furan-2-yl moiety.

Molecular Structure Analysis

The molecular structure of (2S)-4-[(2-Methylpropan-2-yl)oxy]butan-2-amine hydrochloride consists of a central butan-2-amine core with an attached furan-2-yl group and a tert-butoxy carbonyl protecting group. The stereochemistry is specified as (2S) , indicating the configuration of the chiral center.

Scientific Research Applications

Organic Synthesis and Medicinal Chemistry

• C–N Bond Cleavage : Researchers have developed an efficient synthesis of multi-substituted pyridines and pyrroles using aryl methyl ketones and this compound. .

Plant Defense Mechanisms

• Hydroxylation of Terpenes : In collaboration with the Max Planck Institute, researchers found that controlled hydroxylation of terpenes, including this compound, enables plants to defend themselves without self-toxicity. .